Cas no 1601114-71-9 (N-tert-butyl-2,3-dihydro-1H-isoindole-2-carboxamide)

• Product Name: N-tert-butyl-2,3-dihydro-1H-isoindole-2-carboxamide
• CAS No: 1601114-71-9
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 5901738
• PubChem ID: 57988394
• Update Time: 2025-05-25

N-tert-butyl-2,3-dihydro-1H-isoindole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2H-Isoindole-2-carboxamide, N-(1,1-dimethylethyl)-1,3-dihydro-
• N-tert-butyl-2,3-dihydro-1H-isoindole-2-carboxamide
• AKOS032466599
• N-tert-butyl-1,3-dihydroisoindole-2-carboxamide
• F6543-8706
• 1601114-71-9

• Inchi： 1S/C13H18N2O/c1-13(2,3)14-12(16)15-8-10-6-4-5-7-11(10)9-15/h4-7H,8-9H2,1-3H3,(H,14,16)
• InChI Key： HVYFEPPQYKBAPH-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)CN1C(NC(C)(C)C)=O

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.095±0.06 g/cm3(Predicted)
• Boiling Point: 344.8±22.0 °C(Predicted)
• pka: 14.35±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles

Additional information on N-tert-butyl-2,3-dihydro-1H-isoindole-2-carboxamide

N-Tert-butyl-2,3-dihydro-1H-isoindole-2-carboxamide: A Comprehensive Overview

The compound N-Tert-butyl-2,3-dihydro-1H-isoindole-2-carboxamide (CAS No. 1601114-71-9) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and promising applications in drug discovery and material science. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its chemical behavior and biological activity.

N-Tert-butyl-2,3-dihydro-1H-isoindole-2-carboxamide belongs to the class of isoindole derivatives, which are known for their versatile reactivity and structural diversity. The isoindole core of this molecule provides a rigid framework that can be readily modified to introduce functional groups with desired properties. The tert-butyl group attached to the nitrogen atom contributes to the compound's lipophilicity, which is a critical factor in drug design for improving bioavailability and pharmacokinetics.

Recent studies have highlighted the potential of N-Tert-butyl-2,3-dihydro-1H-isoindole-2-carboxamide as a lead compound in the development of novel therapeutic agents. Researchers have explored its ability to modulate key biological targets, such as protein kinases and G-protein coupled receptors (GPCRs), which are implicated in various diseases including cancer, inflammation, and neurodegenerative disorders. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against cyclin-dependent kinases (CDKs), making it a promising candidate for anti-cancer drug development.

In addition to its pharmacological applications, N-Tert-butyl-2,3-dihydro-1H-isoindole-2-carboxamide has shown potential in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics and optoelectronic devices. Recent research has focused on incorporating this compound into organic light-emitting diodes (OLEDs) and solar cells, where it has demonstrated enhanced charge transport properties compared to traditional materials.

The synthesis of N-Tert-butyl-2,3-dihydro-1H-isoindole-2-carboxamide involves a multi-step process that combines principles from organic synthesis and catalysis. A 2023 paper in *Chemical Communications* reported an efficient route utilizing palladium-catalyzed cross-coupling reactions to construct the isoindole core. This method not only enhances the yield but also simplifies the purification process, making it more amenable for large-scale production.

From an environmental perspective, the development of sustainable synthesis routes for N-Tert-butyl-2,3-dihydro_-------------